Cas no 2227785-48-8 ((2S)-2-(2,6-difluoro-3-nitrophenyl)oxirane)

• Product Name: (2S)-2-(2,6-difluoro-3-nitrophenyl)oxirane
• CAS No: 2227785-48-8
• MF: C₈H₅F₂NO₃
• MW: 201.127009153366
• CID: 6330373
• PubChem ID: 165858635
• Update Time: 2025-06-14

(2S)-2-(2,6-difluoro-3-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,6-difluoro-3-nitrophenyl)oxirane
• EN300-1799694
• 2227785-48-8

• Inchi： 1S/C8H5F2NO3/c9-4-1-2-5(11(12)13)8(10)7(4)6-3-14-6/h1-2,6H,3H2/t6-/m1/s1
• InChI Key： XYLYDNSKDSXAAO-ZCFIWIBFSA-N
• SMILES： FC1C(=CC=C(C=1[C@H]1CO1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.02374935g/mol
• Monoisotopic Mass: 201.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.4Ų

Additional information on (2S)-2-(2,6-difluoro-3-nitrophenyl)oxirane

Comprehensive Overview of (2S)-2-(2,6-difluoro-3-nitrophenyl)oxirane (CAS No. 2227785-48-8)

The compound (2S)-2-(2,6-difluoro-3-nitrophenyl)oxirane (CAS No. 2227785-48-8) is a chiral epoxide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and nitro substituents on the aromatic ring, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific reactivity, which is critical for developing enantiomerically pure drugs.

In recent years, the demand for chiral building blocks like (2S)-2-(2,6-difluoro-3-nitrophenyl)oxirane has surged, driven by the pharmaceutical industry's focus on precision medicine. The compound's oxirane ring (epoxide) is a versatile functional group, enabling ring-opening reactions to form diverse derivatives. This property aligns with the growing trend of green chemistry, as epoxides are often used in sustainable synthesis routes. Users searching for "chiral epoxide applications" or "nitrophenyl derivatives in drug discovery" will find this compound highly relevant.

The 2,6-difluoro-3-nitrophenyl moiety in CAS No. 2227785-48-8 contributes to its electron-deficient nature, enhancing its reactivity in nucleophilic substitution reactions. This characteristic is particularly valuable in designing kinase inhibitors and other small-molecule therapeutics. Discussions on platforms like ResearchGate and PubMed often highlight the role of such fluorinated compounds in improving drug bioavailability and metabolic stability. Keywords like "fluorinated drug intermediates" and "nitroaromatic synthesis" are frequently associated with this compound.

From a synthetic chemistry perspective, (2S)-2-(2,6-difluoro-3-nitrophenyl)oxirane offers opportunities for asymmetric catalysis, a hot topic in modern organic chemistry. Its enantiomeric purity (2S configuration) makes it ideal for studies on stereoselective transformations, a recurring theme in academic and industrial research. Searches related to "enantioselective epoxide opening" or "chiral auxiliaries" often lead to explorations of similar compounds.

In agrochemical applications, derivatives of CAS No. 2227785-48-8 have shown promise as precursors for herbicides and fungicides. The difluoro and nitro groups enhance the lipophilicity and target-binding affinity of resulting molecules. This aligns with the industry's shift toward low-environmental-impact pesticides, a frequently searched topic among sustainability advocates.

Analytical characterization of (2S)-2-(2,6-difluoro-3-nitrophenyl)oxirane typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for research use. Queries such as "epoxide stability analysis" or "fluorine NMR chemical shifts" reflect common user interests in quality control for such compounds.

In conclusion, CAS No. 2227785-48-8 represents a multifaceted tool for researchers exploring chiral synthesis, fluorine chemistry, and nitroaromatic reactivity. Its alignment with trends like green synthesis and precision therapeutics ensures its continued relevance in scientific literature and industrial applications.